Cas no 2413897-87-5 (tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate)

• Product Name: tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate
• CAS No: 2413897-87-5
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 5675071
• PubChem ID: 165770141
• Update Time: 2025-06-28

tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-26664984
• tert-butyl N-tert-butyl-N-[(4-hydroxy-3-methoxyphenyl)methyl]carbamate
• 2413897-87-5
• tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

• Inchi： 1S/C17H27NO4/c1-16(2,3)18(15(20)22-17(4,5)6)11-12-8-9-13(19)14(10-12)21-7/h8-10,19H,11H2,1-7H3
• InChI Key： JZRYKOHDOWMOJJ-UHFFFAOYSA-N
• SMILES： O(C(N(CC1C=CC(=C(C=1)OC)O)C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 309.19400834g/mol
• Monoisotopic Mass: 309.19400834g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 59Ų

Additional information on tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate

Introduction to Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2413897-87-5)

Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2413897-87-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of this molecule, particularly its tert-butyl substituents and the aromatic ring system with hydroxyl and methoxy functional groups, contribute to its unique chemical properties and potential biological activities.

The synthesis of Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate involves a series of well-defined chemical transformations that highlight the importance of precision in organic synthesis. The presence of the 4-hydroxy-3-methoxyphenyl moiety suggests that this compound may exhibit properties similar to other phenolic derivatives, which are known for their antioxidant, anti-inflammatory, and antimicrobial activities. Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic behavior of such compounds with higher accuracy, aiding in the design of more effective drug candidates.

In the realm of drug discovery, carbamates have been extensively studied due to their ability to act as intermediates in the synthesis of more complex molecules. The tert-butyl groups in Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate not only enhance the stability of the molecule but also influence its solubility and metabolic pathways. These factors are critical when evaluating the potential therapeutic applications of a compound. For instance, studies have shown that carbamates with bulky substituents can exhibit improved bioavailability when compared to their smaller counterparts.

One of the most intriguing aspects of Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate is its potential role as a precursor in the development of novel therapeutic agents. The aromatic ring system, adorned with hydroxyl and methoxy groups, is a common motif in natural products and pharmacologically active compounds. Researchers have leveraged this structural motif to develop molecules with targeted biological activities. For example, derivatives of this compound have been investigated for their potential use in treating neurological disorders, where the interaction between small molecules and specific protein targets is crucial.

The chemical reactivity of Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate makes it a valuable tool in synthetic organic chemistry. The carbamate functional group can undergo various transformations, including hydrolysis, esterification, and condensation reactions, which are essential for constructing more complex molecular architectures. These reactions are often catalyzed by transition metals or enzymes, providing insights into how such compounds might interact with biological systems. Understanding these interactions is key to developing drugs that are both effective and safe.

Recent research has also highlighted the importance of green chemistry principles in the synthesis of pharmaceutical intermediates like Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate. By employing solvent-free reactions, catalytic methods, and renewable feedstocks, chemists can minimize waste and reduce energy consumption. These approaches align with global efforts to promote sustainable practices in the chemical industry. Moreover, green synthesis techniques often lead to higher yields and purities of the target compounds, which is beneficial for both industrial production and laboratory-scale research.

The biological activity of Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate has been explored through both experimental and computational studies. In vitro assays have revealed that certain derivatives of this compound exhibit inhibitory effects on enzymes involved in inflammatory pathways. These findings are particularly relevant given the increasing prevalence of chronic inflammatory diseases worldwide. Additionally, computational modeling has been used to predict how modifications to the aromatic ring system might enhance or alter the biological activity of this molecule.

The development of new synthetic methodologies has been instrumental in expanding the chemical toolbox available for constructing complex molecules like Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate. Techniques such as flow chemistry and microwave-assisted synthesis have enabled faster and more efficient reactions compared to traditional batch processes. These advancements not only improve laboratory efficiency but also have practical implications for industrial-scale production. By optimizing reaction conditions, chemists can reduce costs and improve yields, making it economically viable to produce high-value pharmaceutical intermediates.

The role of Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate in medicinal chemistry extends beyond its use as a synthetic intermediate. The structural features of this compound make it a promising candidate for further exploration as a lead molecule in drug discovery programs. By systematically modifying its functional groups and exploring different derivatives, researchers can uncover novel therapeutic agents with improved efficacy and reduced side effects.

In conclusion,Tert-butyl N-tert-butyl-N-(4-hydroxy-3-methoxyphenyl)methylcarbamate (CAS No. 2413897-87-5) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features, combined with recent advances in synthetic chemistry and computational biology, make it an attractive target for further investigation. As our understanding of molecular interactions continues to grow,this compound will likely play an important role in shaping future therapeutic strategies across various disease areas.